
Alintegimod (7HP-349) solubility in DMSO and
cell media

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Alintegimod

Cat. No.: B12399455 Get Quote

Alintegimod (7HP-349) Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the effective use of Alintegimod (7HP-349) in

experimental settings. Below you will find frequently asked questions and troubleshooting

guidance regarding its solubility in DMSO and cell media.

Frequently Asked Questions (FAQs)
Q1: What is Alintegimod (7HP-349) and what is its mechanism of action?

Alintegimod is an orally bioavailable, small molecule, allosteric activator of the integrin cell

adhesion receptors VLA-4 (integrin α4β1) and LFA-1 (integrin αLβ2).[1][2] By activating these

integrins on the surface of leukocytes, Alintegimod promotes their adhesion to their counter-

receptors, VCAM-1 and ICAM-1. This enhanced cell-cell adhesion can facilitate T-cell activation

and infiltration into tumors, potentially boosting anti-cancer immune responses.[1][2]

Q2: What is the recommended solvent for dissolving Alintegimod (7HP-349)?

The recommended solvent for creating a stock solution of Alintegimod is dimethyl sulfoxide

(DMSO). While specific quantitative solubility is not widely published, it is generally reported to

be soluble in DMSO.

Q3: How should I prepare a stock solution of Alintegimod in DMSO?
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To prepare a stock solution, it is recommended to use anhydrous, high-quality DMSO. For

guidance on preparing stock solutions for in vitro use, please refer to the detailed protocol in

the "Experimental Protocols" section below.

Q4: What is the solubility of Alintegimod in aqueous solutions or cell culture media?

Alintegimod has low aqueous solubility. Direct dissolution in water or saline is not

recommended. For cell culture experiments, a concentrated stock solution in DMSO should be

prepared first and then diluted into the aqueous-based cell culture medium to the final desired

concentration.

Q5: How should I store Alintegimod powder and its stock solution?

Powder: Store the solid compound at -20°C for long-term storage.

DMSO Stock Solution: Aliquot the stock solution into smaller volumes to minimize freeze-

thaw cycles and store at -80°C for long-term stability. For short-term use, storage at -20°C is

also acceptable.

Experimental Protocols
Protocol for Preparation of Alintegimod Stock Solution

Materials:

Alintegimod (7HP-349) powder

Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Procedure:

1. Equilibrate the Alintegimod powder vial and anhydrous DMSO to room temperature

before opening to prevent moisture condensation.

2. Weigh the desired amount of Alintegimod powder in a sterile microcentrifuge tube.
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3. Add the calculated volume of DMSO to achieve the desired stock concentration (e.g., 10

mM).

4. Vortex the solution gently until the Alintegimod is completely dissolved. Gentle warming

to 37°C can aid in dissolution if necessary.

5. Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

6. Store the aliquots at -80°C.

Protocol for Diluting Alintegimod into Cell Culture Media
Materials:

Prepared Alintegimod DMSO stock solution

Pre-warmed (37°C) cell culture medium

Procedure:

1. Thaw an aliquot of the Alintegimod DMSO stock solution at room temperature.

2. Calculate the volume of the stock solution needed to achieve the final desired

concentration in your cell culture medium. Crucially, ensure the final concentration of

DMSO in the media is non-toxic to your cells (typically ≤ 0.5%, and ideally ≤ 0.1%).

3. Add the calculated volume of the stock solution to the pre-warmed cell culture medium

dropwise while gently vortexing or swirling the medium. This rapid dispersal is critical to

prevent precipitation.

4. Visually inspect the medium to ensure no precipitation has occurred.

5. Use the freshly prepared medium for your experiment immediately.
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Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b12399455?utm_src=pdf-body
https://www.benchchem.com/product/b12399455?utm_src=pdf-body
https://www.benchchem.com/product/b12399455?utm_src=pdf-body
https://www.benchchem.com/product/b12399455?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Potential Cause Recommended Solution

Precipitation upon dilution in

cell media

The concentration of

Alintegimod exceeds its

solubility limit in the final

aqueous medium.

- Ensure the final DMSO

concentration is sufficient to

maintain solubility, but remains

non-toxic to cells.- Add the

DMSO stock solution to pre-

warmed (37°C) media while

vortexing to facilitate rapid

mixing.- Consider using a

lower final concentration of

Alintegimod.- For some

hydrophobic compounds,

media containing serum may

improve solubility due to

protein binding.

Compound appears difficult to

dissolve in DMSO

The compound may require

more energy to dissolve, or the

DMSO may have absorbed

moisture.

- Gently warm the solution to

37°C.- Use fresh, anhydrous

DMSO.- Increase the volume

of DMSO to create a more

dilute stock solution.

Inconsistent experimental

results

Potential degradation of the

compound due to improper

storage or multiple freeze-thaw

cycles.

- Always use freshly prepared

dilutions in cell media.- Ensure

stock solutions are aliquoted

and stored at -80°C.- Minimize

exposure of the stock solution

to light.

Data Presentation
Table 1: Physicochemical Properties of Alintegimod (7HP-349)

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b12399455?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₂₈H₃₂N₂O₆S₄

Molecular Weight 620.81 g/mol

Appearance Solid

Primary Solvent Dimethyl sulfoxide (DMSO)

Visualizations
Alintegimod (7HP-349) Signaling Pathway
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Caption: Mechanism of action of Alintegimod (7HP-349).
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Experimental Workflow for Cell-Based Assays
Prepare 10 mM

Alintegimod Stock
in Anhydrous DMSO

Store Aliquots
at -80°C

Thaw Stock Solution
at Room Temperature

Dilute Stock into Media
(Final DMSO ≤ 0.5%)

Pre-warm Cell
Culture Media to 37°C

Add Medicated Media
to Cells

Incubate and
Perform Assay

Click to download full resolution via product page

Caption: Workflow for preparing Alintegimod for cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Alintegimod (7HP349) | LFA-1 activator | Probechem Biochemicals [probechem.com]

2. Alintegimod (7HP-349) | Integrin | 1378535-08-0 | Invivochem [invivochem.com]

To cite this document: BenchChem. [Alintegimod (7HP-349) solubility in DMSO and cell
media]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12399455#alintegimod-7hp-349-solubility-in-dmso-
and-cell-media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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